Cas no 1448064-49-0 (1-3-(cyclohexanesulfonyl)azetidin-1-yl-2-(2,4-dichlorophenoxy)ethan-1-one)

• Product Name: 1-3-(cyclohexanesulfonyl)azetidin-1-yl-2-(2,4-dichlorophenoxy)ethan-1-one
• CAS No: 1448064-49-0
• MF: C₁₇H₂₁Cl₂NO₄S
• MW: 406.32394194603
• CID: 6178121
• PubChem ID: 71809344
• Update Time: 2025-05-25

1-3-(cyclohexanesulfonyl)azetidin-1-yl-2-(2,4-dichlorophenoxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(cyclohexanesulfonyl)azetidin-1-yl-2-(2,4-dichlorophenoxy)ethan-1-one
• 1448064-49-0
• 1-(3-cyclohexylsulfonylazetidin-1-yl)-2-(2,4-dichlorophenoxy)ethanone
• AKOS024564620
• F6442-1375
• 1-(3-(cyclohexylsulfonyl)azetidin-1-yl)-2-(2,4-dichlorophenoxy)ethanone
• 1-[3-(cyclohexanesulfonyl)azetidin-1-yl]-2-(2,4-dichlorophenoxy)ethan-1-one

• Inchi： 1S/C17H21Cl2NO4S/c18-12-6-7-16(15(19)8-12)24-11-17(21)20-9-14(10-20)25(22,23)13-4-2-1-3-5-13/h6-8,13-14H,1-5,9-11H2
• InChI Key： SEKRETDMLQCELK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(N1CC(C1)S(C1CCCCC1)(=O)=O)=O)Cl

Computed Properties

• Exact Mass: 405.0568347g/mol
• Monoisotopic Mass: 405.0568347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.1Ų

Additional information on 1-3-(cyclohexanesulfonyl)azetidin-1-yl-2-(2,4-dichlorophenoxy)ethan-1-one

1-3-(Cyclohexanesulfonyl)azetidin-1-yl-2-(2,4-dichlorophenoxy)ethan-1-one: A Comprehensive Overview

The compound with CAS No. 1448064-49-0, commonly referred to as 1-3-(cyclohexanesulfonyl)azetidin-1-yl-2-(2,4-dichlorophenoxy)ethan-1-one, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery and material science, making it a subject of interest for researchers worldwide.

The molecular structure of 1-3-(cyclohexanesulfonyl)azetidin-1-yl-2-(2,4-dichlorophenoxy)ethan-1-one is characterized by a combination of functional groups that contribute to its reactivity and stability. The cyclohexanesulfonyl group adds a layer of complexity, while the azetidin ring introduces rigidity and potential for stereochemical interactions. The presence of the 2,4-dichlorophenoxy group further enhances the molecule's versatility, making it suitable for a wide range of applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and catalytic processes, to optimize its production. These methods not only improve yield but also reduce environmental impact, aligning with the growing demand for sustainable chemical practices.

In terms of biological activity, 1-3-(cyclohexanesulfonyl)azetidin-1-yl-2-(2,4-dichlorophenoxy)ethan-1-one has shown promise in pharmacological studies. Preclinical trials suggest that it may possess anti-inflammatory and analgesic properties, making it a potential candidate for drug development. Additionally, its ability to modulate cellular signaling pathways has opened new avenues for research in oncology and neurodegenerative diseases.

The compound's stability under various conditions has been thoroughly investigated. Studies indicate that it exhibits excellent thermal stability and resistance to hydrolysis, which are critical factors for its use in industrial applications. Furthermore, its solubility profile makes it suitable for formulation in both aqueous and organic media.

From an environmental perspective, the ecological impact of 1-3-(cyclohexanesulfonyl)azetidin-1-yli has been a focus of recent research. Assessments suggest that it has low toxicity to aquatic organisms, which is a positive indicator for its safe use in agricultural and industrial settings.

In conclusion, 1-3-(cyclohexanesulfonyl)azetidin-1-yli is a multifaceted compound with diverse applications across various industries. Its unique chemical properties, coupled with recent advancements in synthesis and biological studies, position it as a valuable asset in modern chemistry and pharmacology.